11-{[(Methylsulfanyl)carbonothioyl]amino}undecanoic acid

• CAS No.: 61606-32-4
• Molecular Formula: C13H25NO2S2
• Molecular Weight: 291.5 g/mol
• IUPAC Name: 11-(methylsulfanylcarbothioylamino)undecanoic acid
• InChI: InChI=1S/C13H25NO2S2/c1-18-13(17)14-11-9-7-5-3-2-4-6-8-10-12(15)16/h2-11H2,1H3,(H,14,17)(H,15,16)
• InChI Key: HNRQWFXWCSGIQR-UHFFFAOYSA-N
• Canonical SMILES: CSC(=S)NCCCCCCCCCCC(=O)O

Description

11-{[(Methylsulfanyl)carbonothioyl]amino}undecanoic acid is a useful research compound. Its molecular formula is C13H25NO2S2 and its molecular weight is 291.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of 56 g. (1.0 mol.) of potassium hydroxide and 100 g. (0.5 mol.) of 11-aminoundecanoic acid in 170 ml. of water was stirred for 30 minutes at 25° then 40 g. (0.52 mol.) of carbon disulfide and 80 ml. of ethanol were added and the reaction mixture was stirred at 25° for 12 hours. The mixture was refluxed gently for two hours and cooled. Methyl iodide (71 g., 0.3 mol.) and 130 ml. of ethanol were added to the mixture and it was stirred at 25° for 12 hours. The mixture was evaporated to remove the ethanol and the solid residue was collected by filtration to give methyl 10-carboxydecyldithiocarbamate.